N-(4-chlorophenyl)-2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[5-(3,4-dichlorophenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H15Cl3F3N3OS/c25-16-5-7-17(8-6-16)32-22(34)13-35-23-31-12-21(14-4-9-19(26)20(27)10-14)33(23)18-3-1-2-15(11-18)24(28,29)30/h1-12H,13H2,(H,32,34)
• InChI Key: LWLREAUCVZKKPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC(=C(C=C4)Cl)Cl)C(F)(F)F
• Molecular Formula: C24H15Cl3F3N3OS
• Molecular Weight: 556.8 g/mol

Description

N-(4-chlorophenyl)-2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H15Cl3F3N3OS and its molecular weight is 556.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The structural study of acetamide derivatives, including N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide, reveals a near "V" shaped molecular structure with significant intermolecular interactions. These interactions, such as N–H···O, N–H···N, and C–H···π, contribute to the formation of 3-D arrays in crystals, showcasing the compound's potential for further chemical analysis and application in material science (Boechat et al., 2011).

Biological Activities

• A study on new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings showed that certain compounds exhibited considerable anticancer activity against various cancer cell lines. This highlights the therapeutic potential of such derivatives in oncology research (Yurttaş et al., 2015).
• Antimicrobial activity studies on novel thiazolidinone and acetidinone derivatives, including dichlorophenyl amino phenyl acetamide compounds, showed effectiveness against various microorganisms. These findings support the use of acetamide derivatives in developing new antimicrobial agents (Mistry et al., 2009).
• Research on 5-methyl-4-phenyl thiazole derivatives as anticancer agents, including N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, showed selectivity and potent cytotoxicity against human lung adenocarcinoma cells. These findings underscore the potential of thiazole acetamide derivatives in cancer treatment (Evren et al., 2019).